O-Butyl Dabigatran-d3 Ethyl Ester

Specification

• Molecular Formula: C₃₂H₃₄D₃N₇O₅
• Molecular Weight: 602.7

Introduction

Chemical Identity and Structural Characterization

O-Butyl Dabigatran-d3 Ethyl Ester is a deuterated derivative of dabigatran ethyl ester with specific modifications. The compound is also known as N-[[2-[[[4-[[(Butoxycarbonyl)amino]iminomethyl]phenyl]amino]methyl]-1-methyl-1H-benzimidazol-5-yl]carbonyl]-N-2-pyridinylβ-alanine-d3 Ethyl Ester or Dabigatran Impurity D-d3. Its structure contains a trideuteriomethyl group on the benzimidazole ring, differentiating it from the non-deuterated analog.

Basic Chemical Properties

The chemical and physical properties of O-Butyl Dabigatran-d3 Ethyl Ester are summarized in the following table:

Property	Value
Chemical Formula	C32H34D3N7O5
Molecular Weight	602.7 g/mol
Physical Appearance	Powder
Purity (Commercial)	98%
CAS Number	Not Assigned
Solubility	Soluble in chloroform, dichloromethane, DMSO
Storage Conditions	2-8°C, protected from air and light

The compound features several functional groups including an ethyl ester, a butoxycarbonyl group, and a benzimidazole core structure. The three deuterium atoms replace hydrogen in the methyl group attached to the benzimidazole nitrogen, giving the compound its characteristic mass spectrometric properties.

For analytical and reference purposes, the compound can be identified using several structural notations:

Identifier Type	Value
SMILES	[2H]C([2H])([2H])n1c(CNc2ccc(cc2)C(=N)NC(=O)OCCCC)nc3cc(ccc13)C(=O)N(CCC(=O)OCC)c4ccccn4
IUPAC Name	ethyl 3-[[2-[[4-(N-butoxycarbonylcarbamimidoyl)anilino]methyl]-1-(trideuteriomethyl)benzimidazole-5-carbonyl]-pyridin-2-ylamino]propanoate
Accurate Mass	602.304

The SMILES notation and IUPAC name provide specific structural information that can help researchers identify and characterize the compound in various analytical methods.

Pharmaceutical Relevance and Applications

O-Butyl Dabigatran-d3 Ethyl Ester plays a significant role in pharmaceutical research and development, particularly in relation to dabigatran, a direct thrombin inhibitor used as an anticoagulant.

As an isotope-labeled compound, O-Butyl Dabigatran-d3 Ethyl Ester serves as a valuable reference standard in analytical chemistry, particularly in liquid chromatography-mass spectrometry (LC-MS) applications. The deuterium labeling provides a mass shift that allows for accurate quantification and differentiation from non-labeled counterparts.

Antithrombotic Research

While O-Butyl Dabigatran-d3 Ethyl Ester itself is primarily used as an analytical tool, it is related to compounds with significant antithrombotic properties. Dabigatran, the parent compound, is a nonpeptide direct thrombin inhibitor used in the prevention and treatment of thromboembolic disorders. Understanding the properties and behavior of related compounds and impurities like O-Butyl Dabigatran-d3 Ethyl Ester is crucial for the development and improvement of antithrombotic therapies.

Storage Parameter	Recommendation
Temperature	2-8°C (refrigerated)
Protection	Shield from air and light
Container	Sealed, preferably in original packaging
Long-term Storage	Freezing may be appropriate

These conditions help prevent degradation and ensure the compound remains suitable for analytical purposes.

Synthesis and Related Compounds

Understanding the synthesis and relationship of O-Butyl Dabigatran-d3 Ethyl Ester to other compounds provides context for its use in research and pharmaceutical development.

Comparison with Similar Compounds

Several related compounds exist with slight structural variations:

Compound	Molecular Formula	Molecular Weight	Key Difference
O-Butyl Dabigatran-d3 Ethyl Ester	C32H34D3N7O5	602.7	Contains trideuteriomethyl group
O-(2-Ethylbutyl) Dabigatran-d3 Ethyl Ester	C34D3H38N7O5	630.752	Contains 2-ethylbutyl group instead of butyl
Dabigatran Ethyl Ester	C32H37N7O5	~599.7	No deuterium atoms

The structural differences between these compounds, particularly the different alkyl groups on the carbamate function and the presence of deuterium atoms, make them useful for different analytical purposes.

Analytical Applications

The unique properties of O-Butyl Dabigatran-d3 Ethyl Ester make it particularly valuable in various analytical applications.

Mass Spectrometry

In mass spectrometry, deuterium-labeled compounds like O-Butyl Dabigatran-d3 Ethyl Ester serve as internal standards that co-elute with the analyte of interest but can be distinguished by mass. This is particularly important in:

• Quantitative analysis of pharmaceutical compounds

• Metabolite identification studies

• Impurity profiling of drug substances

• Bioanalytical method development and validation

The three deuterium atoms create a mass shift of +3 amu compared to the non-deuterated analog, allowing for accurate differentiation and quantification.

In pharmaceutical manufacturing, the detection and quantification of impurities are critical aspects of quality control. O-Butyl Dabigatran-d3 Ethyl Ester serves as a reference standard for:

• Identifying specific impurities in dabigatran formulations

• Developing and validating analytical methods

• Establishing system suitability for analytical procedures

• Confirming the identity of unknown compounds in finished pharmaceutical products

Specification	Value
Purity	≥98%
Format	Neat powder
Shipping Conditions	Room temperature
Country of Origin	Canada (for some suppliers)
Typical Package Sizes	1mg, 2.5mg, 5mg, 10mg

These specifications ensure the compound's suitability for analytical and research applications.

As a research chemical and reference standard, O-Butyl Dabigatran-d3 Ethyl Ester may be subject to certain regulatory controls:

• It may require documentation to meet relevant regulations

• Some suppliers classify it as a controlled product

• It may be produced on a made-to-order basis

• International shipping may involve additional documentation requirements

Researchers should consult with their institutional policies and local regulations before ordering and using this compound.